Cas no 87289-91-6 (4-(benzenesulfonyl)-2,3-diphenyl-1,2-oxazolidine)

• Product Name: 4-(benzenesulfonyl)-2,3-diphenyl-1,2-oxazolidine
• CAS No: 87289-91-6
• CID: 4663400
• Update Time: 2025-10-23

4-(benzenesulfonyl)-2,3-diphenyl-1,2-oxazolidine Chemical and Physical Properties

Names and Identifiers

• 2,3-DIPHENYLTETRAHYDRO-4-ISOXAZOLYL PHENYL SULFONE
• 2,3-DIPHENYL-4-(PHENYLSULFONYL)TETRAHYDROISOXAZOLE
• 4-(benzenesulfonyl)-2,3-diphenyl-1,2-oxazolidine
• 2,3-Diphenyl-4-(phenylsulfonyl)isoxazolidine

Additional information on 4-(benzenesulfonyl)-2,3-diphenyl-1,2-oxazolidine

Comprehensive Overview of 4-(Benzenesulfonyl)-2,3-diphenyl-1,2-oxazolidine (CAS No. 87289-91-6)

4-(Benzenesulfonyl)-2,3-diphenyl-1,2-oxazolidine (CAS No. 87289-91-6) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique oxazolidine ring structure and benzenesulfonyl functional group, serves as a versatile intermediate in synthetic chemistry. Researchers and industry professionals are increasingly interested in its potential applications, particularly in drug discovery and advanced material development.

The molecular structure of 4-(Benzenesulfonyl)-2,3-diphenyl-1,2-oxazolidine features a five-membered oxazolidine ring substituted with two phenyl groups at the 2 and 3 positions, and a benzenesulfonyl moiety at the 4 position. This arrangement imparts distinct chemical properties, making it a valuable building block for synthesizing more complex molecules. The compound's stability and reactivity profile have been subjects of numerous studies, particularly in the context of heterocyclic chemistry and sulfonamide derivatives.

One of the most prominent applications of 4-(Benzenesulfonyl)-2,3-diphenyl-1,2-oxazolidine is in the pharmaceutical industry. The oxazolidine core is a common motif in bioactive molecules, and the presence of the benzenesulfonyl group enhances its potential as a precursor for sulfonamide-based drugs. Sulfonamides are known for their antibacterial, antiviral, and anti-inflammatory properties, which aligns with the growing demand for novel therapeutic agents. Recent trends in drug development emphasize the need for structurally diverse compounds, and this molecule fits perfectly into that paradigm.

In addition to its pharmaceutical relevance, 4-(Benzenesulfonyl)-2,3-diphenyl-1,2-oxazolidine has found utility in material science. The compound's ability to act as a ligand or catalyst in polymerization reactions has been explored, particularly in the synthesis of high-performance polymers. With the increasing focus on sustainable and functional materials, researchers are investigating its role in creating advanced polymers with tailored properties. This aligns with the broader industry shift toward green chemistry and eco-friendly materials.

The synthesis of 4-(Benzenesulfonyl)-2,3-diphenyl-1,2-oxazolidine typically involves the reaction of 2,3-diphenyloxazolidine with benzenesulfonyl chloride under controlled conditions. Optimizing the yield and purity of this process has been a key focus for chemists, given the compound's industrial importance. Recent advancements in flow chemistry and microwave-assisted synthesis have provided new avenues for improving the efficiency of its production, reducing waste, and enhancing scalability.

From a market perspective, the demand for 4-(Benzenesulfonyl)-2,3-diphenyl-1,2-oxazolidine is expected to grow, driven by its expanding applications in pharmaceuticals and materials. The compound's unique structural features make it a valuable asset for researchers working on targeted drug delivery systems and smart materials. Additionally, the rise of computational chemistry and AI-driven drug discovery has further highlighted its potential, as in silico screening methods can rapidly identify its derivatives for specific biological targets.

Safety and handling of 4-(Benzenesulfonyl)-2,3-diphenyl-1,2-oxazolidine are critical considerations for laboratory and industrial settings. While the compound is not classified as highly hazardous, standard precautions for handling organic chemicals should be followed. Proper storage conditions, such as protection from moisture and light, are essential to maintain its stability. These precautions are in line with the broader emphasis on laboratory safety protocols and responsible chemical management.

In conclusion, 4-(Benzenesulfonyl)-2,3-diphenyl-1,2-oxazolidine (CAS No. 87289-91-6) is a multifaceted compound with significant potential in both pharmaceutical and material science applications. Its unique structure, combined with its reactivity and versatility, makes it a valuable tool for researchers and industry professionals. As the fields of drug discovery and advanced materials continue to evolve, this compound is poised to play an increasingly important role in shaping future innovations.